2,6-Dimethylphenyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C19H18BrNO3
• Molecular Weight: 388.3 g/mol
• IUPAC Name: (2,6-dimethylphenyl) 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C19H18BrNO3/c1-12-4-3-5-13(2)18(12)24-19(23)14-10-17(22)21(11-14)16-8-6-15(20)7-9-16/h3-9,14H,10-11H2,1-2H3
• InChI Key: JVTHIJLWPVSIOQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)OC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)Br

Description

2,6-Dimethylphenyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as DBO-1 and belongs to the class of pyrrolidinecarboxylates. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 402.32 g/mol.

Mechanism of Action

The mechanism of action of 2,6-Dimethylphenyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inducing apoptosis in cancer cells through the activation of caspase enzymes. It has also been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest at the G2/M phase.
Biochemical and Physiological Effects
2,6-Dimethylphenyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to exhibit significant biochemical and physiological effects. In addition to its anticancer activity, it has also been shown to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines. It has also been studied for its potential applications as an antiviral agent, where it has been shown to inhibit the replication of the hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2,6-Dimethylphenyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate is its ease of synthesis, which makes it readily available for use in various lab experiments. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can limit its applications in certain experiments.

Future Directions

There are several future directions for the study of 2,6-Dimethylphenyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate. One of the major areas of research is the development of more efficient synthesis methods for this compound. Another area of research is the study of its potential applications as a photosensitizer in photodynamic therapy for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 2,6-Dimethylphenyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate involves the reaction of 2,6-dimethylbenzoic acid with 4-bromoaniline in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then reacted with pyrrolidine-2,5-dione to yield the final product.

Scientific Research Applications

2,6-Dimethylphenyl 1-(4-bromophenyl)-5-oxo-3-pyrrolidinecarboxylate has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit significant anticancer activity against various cancer cell lines. It has also been studied for its potential applications as a photosensitizer in photodynamic therapy for the treatment of cancer.